Cas no 1561-96-2 (Sodium 2-Hydroxypropanesulfonate)

Sodium 2-Hydroxypropanesulfonate is a sulfonate compound with the molecular formula C₃H₇NaO₄S. It is a water-soluble, white crystalline powder commonly used as a buffering agent, surfactant, or intermediate in organic synthesis. The compound exhibits excellent stability under a wide range of pH conditions, making it suitable for applications in pharmaceuticals, detergents, and personal care formulations. Its hydroxyl and sulfonate functional groups contribute to its chelating and solubilizing properties, enhancing performance in aqueous systems. The product is also valued for its low toxicity and biodegradability, aligning with environmental and regulatory standards. Its consistent purity and reliable performance make it a preferred choice in industrial and laboratory settings.

Sodium 2-Hydroxypropanesulfonate structure

1561-96-2 structure

Product Name:Sodium 2-Hydroxypropanesulfonate

CAS No:1561-96-2

MF:C₃H₇NaO₄S

MW:162.14005112648

CID:158777

PubChem ID:23707765

Update Time:2025-06-07

Sodium 2-Hydroxypropanesulfonate Chemical and Physical Properties

Names and Identifiers

- 1-Propanesulfonic acid,2-hydroxy-, sodium salt (1:1)
- 2-hydroxypropane-1-sulfonic acid
- 1,3-bis-docosanoyloxy-propan-2-ol
- 2-Hydroxy-propan-1-sulfonsaeure, Natrium-Salz
- 2-hydroxypropanesulfonic acid sodium salt
- AG-H-88212
- CTK5H5711
- Docosanoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
- EINECS 303-650-6
- glycerol dibehenate
- glyceryl dibehenate
- sodium 2-hyd
- Sodium 2-hydroxypropyl sulfonate
- sodium 2-methyl-2-hydroxyethane-1-sulfonate
- UNII-84T2X52XS0
- UNII-R8WTH25YS2 component GYNODFLZPXTEPN-UHFFFAOYSA-N
- NSC 51695
- Sodium 2-hydroxypropane-1-sulfonate
- EN300-7429803
- 1-PROPANESULFONIC ACID, 2-HYDROXY-, SODIUM SALT
- UNII-12246668QP
- 1-PROPANESULFONIC ACID, 2-HYDROXY-, SODIUM SALT (1:1)
- 1-PROPANESULFONIC ACID, 2-HYDROXY-, MONOSODIUM SALT
- SCHEMBL490865
- sodium 2-hydroxypropanesulfonate
- 12246668QP
- SODIUM 2-METHYL ISETHIONATE, (+/-)-
- Z3300698020
- Q27251359
- Sodium 2-methyl isethionate
- NSC-51695
- 1561-96-2
- Sodium 2-Hydroxypropanesulfonate
- Inchi： 1S/C3H8O4S.Na/c1-3(4)2-8(5,6)7;/h3-4H,2H2,1H3,(H,5,6,7);/q;+1/p-1
- InChI Key： UNXCZDNUXJJWHY-UHFFFAOYSA-M
- SMILES： S(CC(C)O)(=O)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 140.01434
Monoisotopic Mass: 140.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.8Å²
XLogP3: -1.1

Experimental Properties

Density: 1.483g/cm3
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.5
PSA: 74.6
LogP: 0.33580

Sodium 2-Hydroxypropanesulfonate Pricemore >>

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TRC	S962560-250mg	Sodium 2-Hydroxypropanesulfonate	1561-96-2		250mg	$ 178.00	2023-09-06
TRC	S962560-500mg	Sodium 2-Hydroxypropanesulfonate	1561-96-2		500mg	$ 333.00	2023-09-06
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Enamine	EN300-7429803-0.05g	sodium 2-hydroxypropane-1-sulfonate	1561-96-2	95%	0.05g	$182.0	2024-05-24
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